Cas no 2172309-62-3 (4-(4-ethoxypyridin-2-yl)benzamide)

• Product Name: 4-(4-ethoxypyridin-2-yl)benzamide
• CAS No: 2172309-62-3
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 6478681
• PubChem ID: 165531380
• Update Time: 2025-06-11

4-(4-ethoxypyridin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethoxypyridin-2-yl)benzamide
• 2172309-62-3
• EN300-1586525

• Inchi： 1S/C14H14N2O2/c1-2-18-12-7-8-16-13(9-12)10-3-5-11(6-4-10)14(15)17/h3-9H,2H2,1H3,(H2,15,17)
• InChI Key： YBDMXNUEFQLFDL-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CN=C(C=1)C1C=CC(C(N)=O)=CC=1

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2Ų

Additional information on 4-(4-ethoxypyridin-2-yl)benzamide

Recent Advances in the Study of 4-(4-ethoxypyridin-2-yl)benzamide (CAS: 2172309-62-3) in Chemical Biology and Pharmaceutical Research

4-(4-ethoxypyridin-2-yl)benzamide (CAS: 2172309-62-3) has emerged as a compound of significant interest in recent chemical biology and pharmaceutical research due to its potential therapeutic applications. This small molecule, characterized by its unique pyridine and benzamide moieties, has been the subject of multiple studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties. The compound's structural features suggest its potential as a modulator of key biological pathways, making it a promising candidate for drug development.

Recent studies have focused on the synthesis and optimization of 4-(4-ethoxypyridin-2-yl)benzamide derivatives to enhance their pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the ethoxy group and benzamide core could significantly improve the compound's bioavailability and target binding affinity. The research team employed computational modeling and high-throughput screening to identify optimal structural variants, leading to the discovery of several derivatives with enhanced inhibitory activity against specific protein targets.

The mechanism of action of 4-(4-ethoxypyridin-2-yl)benzamide has been investigated in the context of various disease models. Preliminary findings suggest that the compound exhibits selective inhibition of certain kinase enzymes involved in inflammatory and proliferative pathways. In particular, studies using in vitro cell cultures have shown promising results in modulating signal transduction cascades relevant to cancer and autoimmune disorders. These findings were further supported by in vivo experiments demonstrating reduced disease progression in animal models.

Pharmacokinetic studies of 4-(4-ethoxypyridin-2-yl)benzamide have revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and good tissue penetration. The compound demonstrates metabolic stability in liver microsome assays, suggesting a potentially favorable drug-like profile. However, researchers have noted the need for further optimization to address certain limitations in oral bioavailability and to minimize potential off-target effects.

The therapeutic potential of 4-(4-ethoxypyridin-2-yl)benzamide extends beyond its initial applications. Recent investigations have explored its utility in combination therapies, where it has shown synergistic effects with established chemotherapeutic agents. Additionally, structural analogs of the compound are being evaluated for their potential in treating neurological disorders, based on their ability to cross the blood-brain barrier and modulate neurotransmitter systems.

Despite these promising developments, challenges remain in the clinical translation of 4-(4-ethoxypyridin-2-yl)benzamide-based therapies. Current research efforts are focused on addressing issues related to drug formulation, dose optimization, and long-term safety profiles. The scientific community anticipates that ongoing and future studies will provide more definitive evidence regarding the compound's therapeutic efficacy and potential for clinical development.

In conclusion, 4-(4-ethoxypyridin-2-yl)benzamide (CAS: 2172309-62-3) represents a compelling area of research in chemical biology and pharmaceutical science. Its unique structural features and promising biological activities warrant continued investigation, with the potential to yield novel therapeutic agents for various medical conditions. As research progresses, this compound and its derivatives may offer new opportunities for targeted drug development and personalized medicine approaches.